Cas no 1008773-89-4 (4-(Tetrahydro-2H-pyran-4-ylmethoxy)benzoic Acid)

• Product Name: 4-(Tetrahydro-2H-pyran-4-ylmethoxy)benzoic Acid
• CAS No: 1008773-89-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD08669640
• CID: 4675715
• Update Time: 2025-06-26

4-(Tetrahydro-2H-pyran-4-ylmethoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Tetrahydro-2H-pyran-4-ylmethoxy)benzoic Acid
• 4-((Tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid
• 4-(oxan-4-ylmethoxy)benzoic acid
• SBB052817
• 4-[(oxan-4-yl)methoxy]benzoic acid
• BC473747
• 4-(Tetrahydro-pyran-4-ylmethoxy)-benzoic acid
• 4-(2H-3,4,5,6-tetrahydropyran-4-ylmethoxy)benzoic acid

• MDL： MFCD08669640
• Inchi： 1S/C13H16O4/c14-13(15)11-1-3-12(4-2-11)17-9-10-5-7-16-8-6-10/h1-4,10H,5-9H2,(H,14,15)
• InChI Key： BWOSOGFEOBIKIY-UHFFFAOYSA-N
• SMILES： O1CCC(COC2C=CC(C(=O)O)=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Topological Polar Surface Area: 55.8

Additional information on 4-(Tetrahydro-2H-pyran-4-ylmethoxy)benzoic Acid

4-(Tetrahydro-2H-pyran-4-ylmethoxy)benzoic Acid: A Comprehensive Overview

4-(Tetrahydro-2H-pyran-4-ylmethoxy)benzoic Acid, also known by its CAS registry number 1008773-89-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a tetrahydro-pyran derivative. The tetrahydro-pyran ring, a six-membered oxygen-containing ring, adds complexity and functionality to the molecule, making it a valuable substrate for various chemical transformations and applications.

The synthesis of 4-(Tetrahydro-2H-pyran-4-ylmethoxy)benzoic Acid has been extensively studied, with researchers exploring efficient methodologies to construct this compound. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this molecule with high enantioselectivity, which is crucial for its potential applications in drug development. The use of transition metal catalysts, such as palladium and rhodium complexes, has significantly streamlined the synthesis process, reducing reaction times and improving yields.

In terms of chemical properties, 4-(Tetrahydro-2H-pyran-4-ylmethoxy)benzoic Acid exhibits interesting behavior in various solvents and under different reaction conditions. Its solubility in polar solvents is enhanced due to the presence of the hydroxyl group on the benzoic acid moiety, while the tetrahydro-pyran ring contributes to its stability under thermal and oxidative conditions. Recent studies have also highlighted its ability to form stable complexes with metal ions, opening up possibilities for its use in coordination chemistry and materials science.

The biological activity of 4-(Tetrahydro-2H-pyran-4-ylmethoxy)benzoic Acid has been a focal point of recent research efforts. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of novel therapeutic agents. Additionally, studies on its pharmacokinetic properties have shown promising results, indicating that it could be effectively absorbed and metabolized in vivo.

From an environmental perspective, the degradation pathways of 4-(Tetrahydro-2H-pyran-4-ylmethoxy)benzoic Acid have been investigated under various conditions, including photolytic and microbial degradation. These studies are essential for understanding its environmental fate and ensuring its safe use in industrial and pharmaceutical applications.

In conclusion, 4-(Tetrahydro-2H-pyran-4-ylmethoxy)benzoic Acid, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to materials science, making it a compound of significant importance in contemporary chemistry.